N-(4-methoxyphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea

• IUPAC Name: 1-(4-methoxyphenyl)-3-(oxolan-2-ylmethyl)thiourea
• InChI: InChI=1S/C13H18N2O2S/c1-16-11-6-4-10(5-7-11)15-13(18)14-9-12-3-2-8-17-12/h4-7,12H,2-3,8-9H2,1H3,(H2,14,15,18)
• InChI Key: CQMLREJOYSREFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NCC2CCCO2
• Molecular Formula: C13H18N2O2S
• Molecular Weight: 266.36 g/mol

Description

N-(4-methoxyphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea, also known as PNU-69176E, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has been found to have a unique mechanism of action that makes it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

N-(4-methoxyphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea works by selectively inhibiting certain enzymes that are involved in various biochemical pathways. This compound has been found to bind to a specific site on these enzymes, preventing them from carrying out their normal functions. By selectively inhibiting these enzymes, this compound can be used to study the role of these enzymes in various biological processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. One of the most important effects of this compound is its ability to selectively inhibit certain enzymes, which makes it a valuable tool for studying the function of these enzymes in various biological processes. Additionally, this compound has been found to have anti-inflammatory properties, which may make it useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea in lab experiments is its ability to selectively inhibit certain enzymes. This makes it a valuable tool for studying the function of these enzymes in various biological processes. However, there are also some limitations to using this compound in lab experiments. For example, this compound may have off-target effects on other enzymes, which could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on N-(4-methoxyphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea. One promising area of research involves the use of this compound in the development of new drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential uses in various scientific research applications. Finally, more studies are needed to fully explore the potential advantages and limitations of using this compound in lab experiments.

Scientific Research Applications

N-(4-methoxyphenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research involves the use of this compound as a tool for studying the role of various proteins and enzymes in biochemical pathways. This compound has been found to selectively inhibit certain enzymes, making it a valuable tool for studying the function of these enzymes in various biological processes.